Cas no 2138119-89-6 (4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol)

• Product Name: 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol
• CAS No: 2138119-89-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6281340
• PubChem ID: 165782548
• Update Time: 2025-06-11

4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138119-89-6
• EN300-1161374
• 4,4-dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol
• 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol

• Inchi： 1S/C13H25NO2/c1-10-9-16-7-6-14(10)12-8-11(15)4-5-13(12,2)3/h10-12,15H,4-9H2,1-3H3
• InChI Key： XRQFVPNWHUFLKU-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1CCOCC1C

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol

Professional Introduction to 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol (CAS No. 2138119-89-6)

4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2138119-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclohexane backbone substituted with functional groups that enhance its pharmacological potential. The presence of both methyl and morpholine moieties in its structure imparts unique chemical and biological properties, making it a subject of intense research for potential therapeutic applications.

The molecular structure of 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted at the 4-position with two methyl groups and at the 3-position with a 3-methylmorpholine moiety. The morpholine ring, a nitrogen-containing heterocycle, is known for its ability to enhance solubility and bioavailability in drug candidates. The specific arrangement of these substituents contributes to the compound's overall steric and electronic properties, which are critical factors in determining its biological activity.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The structural features of 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol make it a promising candidate for further investigation in these areas. Specifically, the morpholine group has been widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have leveraged similar structural motifs to develop drugs that exhibit high selectivity and efficacy. For instance, derivatives of morpholine have been investigated for their roles in pain management, where they act as modulators of neurotransmitter receptors. The cyclohexane ring in 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol provides additional conformational flexibility, allowing for diverse binding interactions with biological targets.

Recent studies have highlighted the importance of optimizing molecular structure to improve pharmacokinetic properties. The combination of methyl groups and the morpholine moiety in 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol may contribute to enhanced metabolic stability and reduced toxicity. These attributes are crucial for the development of next-generation pharmaceuticals that can be safely administered over prolonged periods.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use as an intermediate in synthetic chemistry, where it can be further modified to produce more complex molecules with tailored biological activities. This versatility underscores the importance of having well-characterized building blocks like 4,4-Dimethyl-3-(3-methylmorpholin-4-yl)cyclohexan-1-ol in drug discovery pipelines.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 4,4-Dimethyl-3-(3-methylmorpholin-4-y)cyclohexan-l -ol with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in signal transduction pathways relevant to chronic diseases. Such computational insights have expedited the process of identifying promising candidates for further experimental validation.

The synthesis of 4,4-Dimethyl -3-(3-methylmorpholin - 4 - yl) cyc lohex an - 1 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on greener synthetic routes that minimize waste and reduce environmental impact. These advancements align with broader trends in pharmaceutical manufacturing aimed at sustainable production practices.

In conclusion, 44-Dimethy l - 33 - methylm orph olin - 44 ylc yclo hex an - 11 ol ( CAS No . 2138119 - 89 -6) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications . Further research is warranted to fully elucidate its biological effects and explore its utility as a lead compound or intermediate in drug development . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases worldwide .